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Compound of Interest

Compound Name: NPPM 6748-481

Cat. No.: B1681829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NPPM 6748-481 is a potent and selective small molecule inhibitor of the yeast

phosphatidylinositol transfer protein (PITP), Sec14.[1][2][3] It belongs to the nitrophenyl(4-(2-

methoxyphenyl)piperazin-1-yl)methanones (NPPMs) class of compounds.[4] Due to its

specificity, NPPM 6748-481 serves as a valuable research tool for studying phosphoinositide

signaling pathways and the role of PITPs in various cellular processes.[4][5][6] These

application notes provide detailed protocols for the preparation of stock solutions and outline its

primary research applications.

Chemical Properties
A summary of the key chemical properties of NPPM 6748-481 is presented in the table below.
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Property Value Reference

CAS Number 432020-20-7 [1][7]

Molecular Formula C17H15ClFN3O3 [1][7][8]

Molecular Weight 363.77 g/mol [1][7]

Appearance Off-white to light yellow solid [1]

Purity ≥ 99.60% [1]

Solubility and Stock Solution Preparation
Proper preparation of stock solutions is critical for experimental accuracy and reproducibility.

NPPM 6748-481 exhibits limited solubility in aqueous solutions but is soluble in organic

solvents such as Dimethyl Sulfoxide (DMSO).

Solubility Data:

Solvent Concentration Method

DMSO 100 mg/mL (274.90 mM)

Ultrasonic, warming, and

heating to 60°C are

recommended to achieve this

concentration.[1][9] It is also

noted that hygroscopic DMSO

can significantly impact

solubility, so using newly

opened DMSO is advised.[1]

DMSO 5 mg/mL Clear solution.[7]

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NPPM 6748-481.

Materials:
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NPPM 6748-481 solid compound

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, amber glass or polypropylene vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block set to 60°C

Ultrasonic bath

Procedure:

Equilibrate: Allow the vial of NPPM 6748-481 to come to room temperature before opening to

prevent condensation.

Weigh: Accurately weigh the desired amount of NPPM 6748-481. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 3.6377 mg of the compound.

Dissolve: Add the appropriate volume of fresh DMSO to the vial containing the weighed

compound. For 3.6377 mg, add 1 mL of DMSO.

Aid Solubilization:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the vial in a 60°C water bath or heat block for

5-10 minutes.[1]

Follow by sonication in an ultrasonic bath for 10-15 minutes, or until the solution is clear.[1]

[9]

Aliquot: Once the solution is clear and homogenous, aliquot it into smaller, single-use

volumes in sterile vials to avoid repeated freeze-thaw cycles.
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Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1] It is recommended to store the solutions under

nitrogen to maintain stability.[1]

Stock Solution Preparation Table:

The following table provides the required mass of NPPM 6748-481 to prepare stock solutions

at various concentrations and volumes.[1]

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.364 mg 1.82 mg 3.64 mg

5 mM 1.82 mg 9.1 mg 18.2 mg

10 mM 3.64 mg 18.2 mg 36.4 mg

Applications and Mechanism of Action
NPPM 6748-481 is a selective inhibitor of the yeast phosphatidylinositol transfer protein (PITP)

Sec14.[1][2][3] PITPs are crucial for maintaining phosphoinositide homeostasis and are

involved in various signaling pathways. By inhibiting Sec14, NPPM 6748-481 can be used to

probe the functions of this protein in lipid signaling and membrane trafficking.

The inhibitory effect of NPPM 6748-481 on Sec14 disrupts the transfer of phosphatidylinositol

(PtdIns) and phosphatidylcholine (PtdCho) between membranes.[5] This leads to alterations in

phosphoinositide metabolism, particularly affecting the levels of phosphatidylinositol-4-

phosphate (PtdIns-4-P).[5]
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Caption: Mechanism of NPPM 6748-481 inhibition of Sec14.

Experimental Workflow
A typical experimental workflow for utilizing NPPM 6748-481 to study its effects on a cellular

process is outlined below.
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Caption: General experimental workflow using NPPM 6748-481.

Safety Precautions
As with any chemical reagent, appropriate safety precautions should be taken when handling

NPPM 6748-481. It is advisable to consult the Safety Data Sheet (SDS) for comprehensive

safety information. General safety guidelines include:

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, flush the affected area with copious amounts of water.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1681829?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681829?utm_src=pdf-body
https://www.benchchem.com/product/b1681829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. researchgate.net [researchgate.net]

5. PITPs as Targets for Selectively Interfering With Phosphoinositide Signaling in Cells -
PMC [pmc.ncbi.nlm.nih.gov]

6. files.core.ac.uk [files.core.ac.uk]

7. Page loading... [wap.guidechem.com]

8. SMI481|CAS 432020-20-7|DC Chemicals [dcchemicals.com]

9. immunomart.com [immunomart.com]

To cite this document: BenchChem. [Application Notes and Protocols for NPPM 6748-481].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681829#preparing-stock-solutions-of-nppm-6748-
481]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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